Cas no 114285-09-5 ((+/-)-2-Acetylaminobutanoic Acid)

(+/-)-2-Acetylaminobutanoic Acid Properties

Names and Identifiers

• Propyl,3-(acetylamino)-3-carboxy- (9CI)
• (+/-)-2-Acetylaminobutanoic Acid
• (±)-2-Acetylaminobutanoic Acid
• 2-ACETYLAMINOBUTANOIC ACID
• 3-(Acetylamino)-3-carboxypropy
• (3-(Acetylamino)-3-carboxypropyl)
• Ac-DL-Abu-OH
• F14579
• AKOS003382267
• N-Acetyl-DL-2-aminobutyric Acid
• A866313
• 2-acetamidobutanoic acid
• 7211-57-6
• J-003075
• starbld0009306
• Butanoic acid, 2-(acetylamino)-
• 7682-14-6
• NSC-203440
• CS-0120033
• N-ACETYL-DL-2-AMINO-N-BUTYRIC ACID
• FT-0691524
• SCHEMBL1704966
• AB01272
• N-Acetyl-DL-2-amino-butyric acid
• 34271-24-4
• EN300-332601
• N-Acetyl-.alpha.-aminobutyric acid
• NSC206247
• 2-(Acetylamino)butanoic acid #
• NSC203440
• Butyric acid, 2-acetamido-
• 2-[(1-Hydroxyethylidene)amino]butanoic acid
• DTXSID00992835
• Butanoic acid, 2-(acetylamino)-, (A+/-)-
• NSC205007
• NSC-206247
• A0853
• FT-0661137
• (-2-Acetylaminobutanoic Acid-d3
• 114285-09-5
• MFCD00020430
• 2-Acetamidobutyric Acid
• acetylaminobutyric acid
• DS-9768
• 2-(Acetylamino)butanoic acid
• NSC-205007
• Butanoic acid,2-(acetylamino)-
• Acetyl-D-2-aminobutyricacid
• +Expand

• InChIKey： WZVZUKROCHDMDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO3/c1-3-5(6(9)10)7-4(2)8/h5H,3H2,1-2H3,(H,7,8)(H,9,10)
• SMILES： CCC(C(=O)O)NC(=O)C

Computed Properties

• Exact Mass: 145.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 145.07389321g/mol
• Heavy Atom Count: 10
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 0.37660
• PSA: 66.40000